N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-2-(1-naphthyl)acetohydrazide

• IUPAC Name: N-[(E)-[(Z)-2-bromo-3-phenylprop-2-enylidene]amino]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H17BrN2O/c22-19(13-16-7-2-1-3-8-16)15-23-24-21(25)14-18-11-6-10-17-9-4-5-12-20(17)18/h1-13,15H,14H2,(H,24,25)/b19-13-,23-15+
• InChI Key: FFCCFKUAIOQCKB-UNWAUBCUSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C(C=NNC(=O)CC2=CC=CC3=CC=CC=C32)Br
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C=N/NC(=O)CC2=CC=CC3=CC=CC=C32)\Br
• Molecular Formula: C21H17BrN2O
• Molecular Weight: 393.3 g/mol

Description

"N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-2-(1-naphthyl)acetohydrazide" is a compound belonging to the acetohydrazide family. These compounds are known for their varied applications in organic and medicinal chemistry, including their use as intermediates in synthesis and potential biological activities.

Synthesis Analysis

The synthesis of similar acetohydrazide compounds typically involves the reaction of hydrazide derivatives with different aldehydes or ketones. For example, (Inkaya et al., 2011) describes the molecular structure of a similar hydrazide derivative, highlighting its planar nature and the angles between different molecular groups.

Molecular Structure Analysis

Acetohydrazides like this compound often have a planar structure. For instance, (Sharma et al., 2022) describes the crystal structure of N'-acetyl-N'-phenyl-2-naphthohydrazide, emphasizing its planar conformation and the angles between the naphthyl and phenyl rings.

Chemical Reactions and Properties

Acetohydrazides can participate in various chemical reactions, forming different derivatives with potential biological activities. The study by (Narang et al., 2013) explores the synthesis of naphthalen-1-yl-acetic acid benzylidene hydrazides and their antimicrobial properties, indicating the versatile nature of these compounds.

Physical Properties Analysis

Acetohydrazides generally exhibit solid-state properties amenable to X-ray crystallography, as seen in studies like (Cao & Lu, 2009). This study discusses the crystal structure of a related compound, highlighting the intermolecular hydrogen bonds that influence its physical properties.

Chemical Properties Analysis

The chemical properties of acetohydrazides are often characterized by their reactivity towards various reagents. For instance, (Khalifa et al., 2017) examines the reactivity of a related compound, demonstrating its ability to form novel derivatives with unique properties.

Scientific Research Applications

Anticancer Evaluation

Research has highlighted the synthesis and evaluation of compounds with a structure related to N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-2-(1-naphthyl)acetohydrazide for their potential anticancer properties. One study demonstrated the synthesis of derivatives and their in vitro anticancer evaluation across various cell lines, identifying compounds with activity against breast cancer cells (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Antimicrobial and Antifungal Activities

Another aspect of research on related compounds involves their antimicrobial and antifungal properties. A series of naphthalen-1-yl-acetic acid derivatives were synthesized and showed significant antibacterial and antifungal activities, suggesting the potential of these compounds in addressing microbial infections (Narang, Narasimhan, Sharma, De Clercq, Pannecouque, & Balzarini, 2013).

Anti-inflammatory Agents

Research also extends to the exploration of compounds for their anti-inflammatory activities. A study on the synthesis and biological evaluation of derivatives as potential anti-inflammatory agents highlighted the therapeutic prospects of these compounds in inflammation management (Thabet, Helal, Salem, & Abdelaal, 2011).

Antihypertensive Agents

The potential of related compounds as antihypertensive α-blocking agents has been investigated, with some derivatives showing promising activity in pharmacological screenings. This suggests their utility in developing new treatments for hypertension (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).

Antiviral Research

Furthermore, compounds related to N'-(2-bromo-3-phenyl-2-propen-1-ylidene)-2-(1-naphthyl)acetohydrazide have been evaluated for their antiviral activities, particularly against HIV-1, showcasing the potential of these derivatives in antiviral therapy (Zhan, Liu, Liu, Wang, Pannecouque, Witvrouw, & Clercq, 2010).